2-((6-(2-Aminoethoxy)pyrimidin-4-yl)(methyl)amino)ethan-1-ol

• IUPAC Name: 2-[[6-(2-aminoethoxy)pyrimidin-4-yl]-methylamino]ethanol
• InChI: InChI=1S/C9H16N4O2/c1-13(3-4-14)8-6-9(12-7-11-8)15-5-2-10/h6-7,14H,2-5,10H2,1H3
• InChI Key: NTZUDRHTPJCRAA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=CC(=NC=N1)OCCN
• Molecular Formula: C9H16N4O2
• Molecular Weight: 212.25 g/mol

Description

2-((6-(2-Aminoethoxy)pyrimidin-4-yl)(methyl)amino)ethan-1-ol, also known as 2-AEP, is an organic compound belonging to the pyrimidine family. It is a chiral compound, meaning that it has two different forms that are mirror images of each other, and is a derivative of the amino acid glycine. 2-AEP is used in a variety of scientific research applications, including in biochemical and physiological studies.

Scientific Research Applications

Synthesis and Chemical Properties

A variety of pyrimidin-4-yl- and pyrazolopyrimidin-yl ethan-1-amines, which may include compounds similar to 2-((6-(2-Aminoethoxy)pyrimidin-4-yl)(methyl)amino)ethan-1-ol, have been synthesized through cyclization and other synthetic steps. These compounds are of interest due to their potential biological activities and as intermediates in chemical synthesis. For instance, Svete et al. (2015) discussed a four-step synthesis of novel (S)-1-(heteroaryl)ethan-1-amines from (S)-Boc-alanine, elucidating the potential for generating diverse molecular structures via modification of pyrimidin-4-yl components (Svete, Šenica, Petek, & Grošelj, 2015).

Biological Activity

Research into the biological activities of pyrimidin-4-yl derivatives has indicated potential applications in the inhibition of enzymes such as 15-lipoxygenase (15-LO), which is significant in the context of inflammatory diseases. Asghari et al. (2016) synthesized new derivatives of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryamino pyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine) and evaluated them as potential inhibitors of 15-LO, revealing some compounds with notable inhibitory activity (Asghari, Bakavoli, Eshghi, Saberi, & Ebrahimpour, 2016).

Sensor Applications

Pyrimidin-4-yl derivatives have also been explored for sensor applications, such as the detection of metal ions. Yadav and Singh (2018) designed and characterized fluorescent sensors based on pyrimidin-4-ol structures for selective recognition of aluminum ions. Their work highlights the versatility of pyrimidin-4-yl derivatives in creating sensitive and selective sensors for environmental and biological applications (Yadav & Singh, 2018).

Crystal Structure and Molecular Interaction Studies

The study of crystal structures and molecular interactions of pyrimidin-4-yl derivatives provides insights into their potential applications in drug design and material science. For instance, compounds with pyrimidin-4-yl groups have been analyzed for their hydrogen-bonding patterns, electronic structures, and assembly in crystals. Such studies are crucial for understanding how these compounds interact at the molecular level, which is essential for designing compounds with specific biological activities or material properties (Glidewell, Insuasty, Cobo, & Glidewell, 2009).